Cas no 1421583-78-9 (N-(1,2-oxazol-4-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-(1,2-oxazol-4-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1421583-78-9
• MF: C₉H₁₀N₄O₂S
• MW: 238.266299724579
• CID: 5402880
• Update Time: 2025-06-12

N-(1,2-oxazol-4-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-oxazol-4-yl)-4-propylthiadiazole-5-carboxamide
• N-(1,2-oxazol-4-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C9H10N4O2S/c1-2-3-7-8(16-13-12-7)9(14)11-6-4-10-15-5-6/h4-5H,2-3H2,1H3,(H,11,14)
• InChI Key： ZUOMESIGDVNTON-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=CON=C2)=O)=C(CCC)N=N1

Additional information on N-(1,2-oxazol-4-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide

Comprehensive Overview of N-(1,2-oxazol-4-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1421583-78-9)

The compound N-(1,2-oxazol-4-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide, identified by its CAS No. 1421583-78-9, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining oxazole and thiadiazole rings, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, which could lead to the development of novel therapeutics or crop protection agents.

One of the key reasons for the growing interest in N-(1,2-oxazol-4-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide is its structural similarity to other successful heterocyclic compounds used in drug discovery. The presence of both oxazole and thiadiazole moieties provides a versatile platform for chemical modifications, enabling the optimization of its physicochemical and pharmacological properties. This adaptability is crucial for addressing challenges such as bioavailability, metabolic stability, and target specificity, which are common hurdles in modern drug development.

In recent years, the demand for innovative heterocyclic compounds has surged, driven by the need for new treatments for resistant infections, chronic diseases, and sustainable agricultural solutions. N-(1,2-oxazol-4-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide fits into this trend, as its structure aligns with the search for molecules that can overcome resistance mechanisms in pathogens or pests. For instance, its thiadiazole component is known for its role in inhibiting key enzymes, making it a valuable asset in the fight against drug-resistant microbes.

The synthesis of N-(1,2-oxazol-4-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide typically involves multi-step organic reactions, including cyclization and amidation processes. These methods are well-documented in the literature, but researchers continue to explore greener and more efficient synthetic routes to improve yield and reduce environmental impact. This aligns with the broader shift toward sustainable chemistry, a topic of high relevance in both academic and industrial settings.

From a commercial perspective, CAS No. 1421583-78-9 is often sought after by chemical suppliers and research institutions specializing in custom synthesis and contract research. Its potential applications span multiple industries, including pharmaceuticals, where it could serve as a precursor for kinase inhibitors or antimicrobial agents, and agriculture, where it might be explored as a novel pesticide or herbicide. The versatility of this compound makes it a valuable addition to any research portfolio focused on small molecule drug discovery or agrochemical innovation.

In conclusion, N-(1,2-oxazol-4-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide represents a compelling area of study for chemists and biologists alike. Its unique structure, combined with the growing need for innovative bioactive compounds, positions it as a molecule of significant interest. As research progresses, we can expect to see more publications and patents highlighting its potential, further solidifying its place in the landscape of modern chemical and life sciences.